Cas no 1240360-64-8 ((9aS)-octahydro-1H-Pyrrolo[1,2-a][1,4]diazepine)

• Product Name: (9aS)-octahydro-1H-Pyrrolo[1,2-a][1,4]diazepine
• CAS No: 1240360-64-8
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 1102838
• PubChem ID: 45791126
• Update Time: 2025-05-21

(9aS)-octahydro-1H-Pyrrolo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• (9aS)-octahydro-1H-Pyrrolo[1,2-a][1,4]diazepine
• BS-37361
• AKOS006343801
• 1240360-64-8
• (S)-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
• CS-0357500
• MFCD12827460
• AT11340
• (9aS)-2,3,4,5,7,8,9,9a-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine

• MDL： MFCD12827460
• Inchi： 1S/C8H16N2/c1-3-8-7-9-4-2-6-10(8)5-1/h8-9H,1-7H2/t8-/m0/s1
• InChI Key： QBNOLQLKVNGFCG-QMMMGPOBSA-N
• SMILES： N12CCCNC[C@@H]1CCC2

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 15.3Ų

Additional information on (9aS)-octahydro-1H-Pyrrolo[1,2-a][1,4]diazepine

The Chemical Compound CAS No. 1240360-64-8: (9aS)-Octahydro-1H-Pyrrolo[1,2-a][1,4]Diazepine

CAS No. 1240360-64-8, commonly referred to as (9aS)-Octahydro-1H-Pyrrolo[1,2-a][1,4]diazepine, is a complex organic compound with significant potential in the field of neuropharmacology. This compound belongs to the class of diazepines, which are known for their structural similarity to benzodiazepines but exhibit distinct pharmacological profiles. Recent studies have highlighted its unique properties, making it a subject of interest for researchers in drug discovery and development.

The structural elucidation of (9aS)-Octahydro-1H-Pyrrolo[1,2-a][1,4]diazepine reveals a bicyclic framework with a pyrrole ring fused to a diazepine system. This arrangement contributes to its bioavailability and tissue penetration, which are critical factors in drug delivery. The stereochemistry at the 9aS position plays a pivotal role in determining its pharmacokinetic properties and biological activity. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been instrumental in confirming the compound's structure and stereochemistry.

Recent research has focused on the neuropharmacological properties of CAS No. 1240360-64-8. Preclinical studies indicate that this compound exhibits potent activity at GABAA receptors, similar to traditional benzodiazepines, but with a reduced risk of dependence and tolerance. This makes it a promising candidate for the treatment of anxiety disorders and sleep disturbances without the associated side effects of conventional therapies. Additionally, its selectivity for certain GABAA receptor subtypes suggests potential applications in epilepsy and other neurological conditions.

The synthesis of (9aS)-Octahydro-1H-Pyrrolo[1,2-a][1,4]diazepine involves a multi-step process that incorporates advanced organic chemistry techniques. Key steps include the formation of the bicyclic core through ring-closing metathesis and subsequent stereochemical optimization. The use of chiral catalysts has enabled the selective formation of the 9aS stereoisomer, which is crucial for its biological activity. These synthetic advancements have significantly improved the scalability and cost-effectiveness of producing this compound for research purposes.

In terms of application, CAS No. 1240360-64-8 has shown potential in both preclinical and early clinical trials as a novel anxiolytic agent. Its ability to modulate neurotransmitter systems without inducing sedation or cognitive impairment sets it apart from existing therapies. Furthermore, recent studies have explored its efficacy in models of chronic stress and PTSD, highlighting its broad therapeutic potential.

The future outlook for (9aS)-Octahydro-1H-Pyrrolo[1,2-a][1,4]diazepine is promising, with ongoing research focusing on optimizing its pharmacokinetic profile and exploring its efficacy in additional indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically viable treatment option.

In conclusion, CAS No. 1240360-64-8 represents a significant advancement in the field of neuropharmacology. Its unique chemical structure, coupled with favorable pharmacological properties, positions it as a leading candidate for addressing unmet medical needs in mental health disorders. As research continues to uncover its full potential, this compound holds the promise of revolutionizing treatment approaches for anxiety and related conditions.